(R)-tert-Butyl3,4-diamino-4-oxobutanoate

• Molecular Formula: C8H16N2O3
• Molecular Weight: 188.22 g/mol
• IUPAC Name: tert-butyl (3R)-3,4-diamino-4-oxobutanoate
• InChI: InChI=1S/C8H16N2O3/c1-8(2,3)13-6(11)4-5(9)7(10)12/h5H,4,9H2,1-3H3,(H2,10,12)/t5-/m1/s1
• InChI Key: HSLAXUQCLAYCPA-RXMQYKEDSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)C[C@H](C(=O)N)N
• Canonical SMILES: CC(C)(C)OC(=O)CC(C(=O)N)N

Description

(R)-tert-Butyl3,4-diamino-4-oxobutanoate is a chiral intermediate characterized by a tert-butyl ester group, an amide moiety, and a β-keto acid backbone. Its stereochemistry (R-configuration) and functional groups make it valuable in asymmetric synthesis, particularly for pharmaceuticals and bioactive molecules. The tert-butyl group enhances solubility in organic solvents and stabilizes the compound against hydrolysis during reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ®-tert-Butyl3,4-diamino-4-oxobutanoate typically involves multi-step organic reactions. One common method includes the following steps:

Starting Material: The synthesis begins with tert-butyl acetoacetate.

Amination: The tert-butyl acetoacetate undergoes amination to introduce the amino groups. This step often requires the use of ammonia or amines under controlled conditions.

Oxidation: The intermediate product is then subjected to oxidation to form the ketone group. Common oxidizing agents include potassium permanganate or chromium trioxide.

Purification: The final product is purified using techniques such as recrystallization or chromatography to ensure high purity.

Industrial Production Methods

In an industrial setting, the production of ®-tert-Butyl3,4-diamino-4-oxobutanoate may involve large-scale reactors and continuous flow processes to enhance efficiency and yield. The reaction conditions are optimized to minimize by-products and maximize the desired product.

Chemical Reactions Analysis

Types of Reactions

®-tert-Butyl3,4-diamino-4-oxobutanoate can undergo various chemical reactions, including:

Oxidation: The compound can be further oxidized to introduce additional functional groups.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The amino groups can participate in substitution reactions, where they are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Halogenating agents, nucleophiles.

Major Products Formed

Oxidation: Formation of carboxylic acids or aldehydes.

Reduction: Formation of alcohols.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

®-tert-Butyl3,4-diamino-4-oxobutanoate has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Investigated for its potential role in enzyme inhibition and protein interactions.

Medicine: Explored for its therapeutic potential in drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of ®-tert-Butyl3,4-diamino-4-oxobutanoate involves its interaction with specific molecular targets. The compound’s amino groups can form hydrogen bonds with active sites of enzymes, potentially inhibiting their activity. The ketone group may also participate in nucleophilic addition reactions, altering the function of target molecules. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Below is an analysis based on functional group reactivity, synthetic methodologies, and physicochemical properties.

Functional Group Analogues

• tert-Butyl Esters vs. Methyl/ethyl Esters: tert-Butyl esters (e.g., in ) are less prone to hydrolysis under basic conditions compared to methyl esters but are acid-labile. For example, tert-butyl-protected intermediates like those in show stability during coupling reactions (e.g., Sonogashira or Suzuki), whereas methyl esters may require milder conditions .
• β-Keto Amides vs. β-Hydroxy Amides: β-Keto amides (as in the target compound) exhibit higher electrophilicity at the carbonyl carbon, facilitating nucleophilic additions. In contrast, β-hydroxy amides (e.g., (R)-tert-Butyl3-hydroxy-4-aminobutanoate) are less reactive but more stable, favoring hydrogen-bonding interactions .

Spectroscopic and Physical Properties

• NMR Shifts :
  The tert-butyl group in similar compounds (e.g., ) shows a characteristic singlet at δ 1.44 ppm in ¹H-NMR. The β-keto amide in the target compound would likely exhibit a downfield-shifted carbonyl signal (δ ~160 ppm in ¹³C-NMR) compared to ester carbonyls (δ ~165–175 ppm) .

• Melting Points: tert-Butyl derivatives often have higher melting points due to crystallinity. For example, the compound in melts at 104–106°C, whereas methyl esters (e.g., methyl 3,4-diamino-4-oxobutanoate) may melt below 100°C .

Limitations and Knowledge Gaps

Further studies on its catalytic asymmetric synthesis, enantiomeric purity, and biological activity are needed.